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Introduction

Elemol, a naturally occurring sesquiterpenoid alcohol with the molecular formula C1sH260, is a
constituent of various essential oils and is recognized for its fragrance and potential biological
activities. The structure of elemol contains three chiral centers, giving rise to a total of eight
possible stereoisomers (23). These stereoisomers, comprising enantiomeric pairs and
diastereomers, can exhibit distinct physical, chemical, and biological properties. Understanding
the unique characteristics of each stereoisomer is crucial for applications in fragrance
chemistry, pharmacology, and drug development, as stereochemistry often dictates biological
activity and sensory perception.

This technical guide provides a comprehensive overview of the stereoisomers of elemol,
including their structural configurations, physicochemical properties, and analytical separation
methods. It also explores the stereospecific biological activities and associated signaling
pathways where data is available, offering a valuable resource for researchers in the field.

Stereochemistry of Elemol

The structure of elemol possesses three stereogenic centers, located at carbons 1, 2, and 6 of
the cyclohexane ring (based on IUPAC numbering for the parent ring). The Cahn-Ingold-Prelog
(CIP) priority rules are used to assign the absolute configuration (R or S) to each of these chiral
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centers. Due to the presence of three chiral centers, there are 23 = 8 possible stereoisomers of
elemol. These consist of four pairs of enantiomers.

The IUPAC name for one of the naturally occurring isomers, often referred to as a-elemol, is
(1R,2S,6S)-2-(2-hydroxypropan-2-yl)-1-methyl-1-vinyl-4-(prop-1-en-2-yl)cyclohexane. The eight
stereoisomers of elemol can be systematically named by varying the configurations at these
three centers.

Diagram of Elemol's Chiral Centers
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Stereoisomers of
Elemol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671167#stereocisomers-of-elemol-and-their-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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